Cas no 638-37-9 (butanedial)

• Product Name: butanedial
• CAS No: 638-37-9
• MF: C₄H₆O₂
• MW: 86.0892415046692
• MDL: MFCD00192456
• CID: 508707
• PubChem ID: 12524
• Update Time: 2025-04-19

butanedial Chemical and Physical Properties

Names and Identifiers

• Succindialdehyde
• 1,4-BUTANEDIAL
• butanedial
• SUCCINALDEHYDE
• 1,4-Butanedione
• 1,4-dioxobutane
• 4-oxobutyraldehyde
• butane-1,4-dial
• succinaldehyde acid
• succinic aldehyde
• Succinic dialdehyde
• Q4864618
• NSC 11057
• beta-Formylpropionaldehyde
• .beta.-Formylpropionaldehyde
• E75948
• EN300-85898
• 1,4-butane dialdehyde
• NSC11057
• DTXSID3021514
• NSC-11057
• CHEBI:80762
• SUCCINALDEHYDE (40% IN H2O)
• diacetal
• NS00006323
• UNII-0503177591
• DTXCID001514
• 638-37-9
• DB-008691
• EINECS 211-333-8
• BCP20105
• NDGA derivative

• MDL： MFCD00192456
• Inchi： 1S/C4H6O2/c5-3-1-2-4-6/h3-4H,1-2H2
• InChI Key： PCSMJKASWLYICJ-UHFFFAOYSA-N
• SMILES： O=CCCC=O

Computed Properties

• Exact Mass: 86.03680
• Monoisotopic Mass: 86.036779
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 3
• Complexity: 41.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.9
• Topological Polar Surface Area: 34.1

Experimental Properties

• Density: 1.0650
• Boiling Point: 98.74°C (rough estimate)
• Flash Point: 50.4 °C
• Refractive Index: 1.4262
• PSA: 34.14000
• LogP: 0.16440

butanedial Security Information

• Hazard Category Code： 40
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Risk Phrases：R25; R36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes